Cas no 98432-59-8 (N,4-Dimethyl-3,6-dioxopiperazine-2-carboxamide)

• Product Name: N,4-Dimethyl-3,6-dioxopiperazine-2-carboxamide
• CAS No: 98432-59-8
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 1002521
• Update Time: 2023-08-03

N,4-Dimethyl-3,6-dioxopiperazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinecarboxamide,N,4-dimethyl-3,6-dioxo-(6CI)
• N,4-dimethyl-3,6-dioxopiperazine-2-carboxamide
• N,4-Dimethyl-3,6-dioxopiperazine-2-carboxamide

• Inchi： 1S/C7H11N3O3/c1-8-6(12)5-7(13)10(2)3-4(11)9-5/h5H,3H2,1-2H3,(H,8,12)(H,9,11)
• InChI Key： ASKFPCHOUFMMMO-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC)=O)NC(CN1C)=O

Computed Properties

• Exact Mass: 185.08
• Monoisotopic Mass: 185.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5